2-(5-Chloro-6-methyl-1-benzofuran-3-yl)acetamide
2-(5-Chloro-6-methyl-1-benzofuran-3-yl)acetamide
Rhodblock 3 is a small molecule and potent inhibitor of the Rho pathway.
Brand Name:
Vulcanchem
CAS No.:
879564-86-0
VCID:
VC0541366
InChI:
InChI=1S/C11H10ClNO2/c1-6-2-10-8(4-9(6)12)7(5-15-10)3-11(13)14/h2,4-5H,3H2,1H3,(H2,13,14)
SMILES:
CC1=CC2=C(C=C1Cl)C(=CO2)CC(=O)N
Molecular Formula:
C11H10ClNO2
Molecular Weight:
223.65 g/mol
2-(5-Chloro-6-methyl-1-benzofuran-3-yl)acetamide
CAS No.: 879564-86-0
Inhibitors
VCID: VC0541366
Molecular Formula: C11H10ClNO2
Molecular Weight: 223.65 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 879564-86-0 |
|---|---|
| Product Name | 2-(5-Chloro-6-methyl-1-benzofuran-3-yl)acetamide |
| Molecular Formula | C11H10ClNO2 |
| Molecular Weight | 223.65 g/mol |
| IUPAC Name | 2-(5-chloro-6-methyl-1-benzofuran-3-yl)acetamide |
| Standard InChI | InChI=1S/C11H10ClNO2/c1-6-2-10-8(4-9(6)12)7(5-15-10)3-11(13)14/h2,4-5H,3H2,1H3,(H2,13,14) |
| Standard InChIKey | DJJRJQKRSSUZIN-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1Cl)C(=CO2)CC(=O)N |
| Canonical SMILES | CC1=CC2=C(C=C1Cl)C(=CO2)CC(=O)N |
| Appearance | Solid powder |
| Description | Rhodblock 3 is a small molecule and potent inhibitor of the Rho pathway. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Rhodblock 3; |
| PubChem Compound | 2987297 |
| Last Modified | Nov 11 2021 |
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